Cas no 38775-52-9 (diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate)

• Product Name: diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate
• CAS No: 38775-52-9
• MF: C₂₀H₂₂O₈S
• MW: 422.448885440826
• CID: 1490942
• PubChem ID: 257599
• Update Time: 2025-04-21

diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate Chemical and Physical Properties

Names and Identifiers

• diethyl 2,2'-[sulfonylbis(benzene-4,1-diyloxy)]diacetate
• (4-(4-Ethoxycarbonylmethoxybenzenesulfonyl)phenoxy)acetic acid ethyl ester
• [4-(4-Ethoxycarbonylmethoxybenzenesulfonyl)phenoxy]acetic acid ethyl ester
• acetic acid, 2,2'-[sulfonylbis(4,1-phenyleneoxy)]bis-, diethyl ester
• AKOS001033944
• SMR000137085
• HMS2503E08
• NSC-85753
• ethyl 2-[4-[4-(2-ethoxy-2-oxo-ethoxy)phenyl]sulfonylphenoxy]acetate
• Z18435849
• Diethyl 2,2'-((sulfonylbis(4,1-phenylene))bis(oxy))diacetate
• [4-(4-Ethoxycarbonylmethoxy-benzenesulfonyl)-phenoxy]-acetic acid ethyl ester
• NSC85753
• MLS000532144
• DTXSID50192040
• Oprea1_773042
• CHEMBL175003
• Diethyl2,2'-((sulfonylbis(4,1-phenylene))bis(oxy))diacetate
• 38775-52-9
• NSC 85753
• BDBM50056832
• diethyl 2,2'-[sulfonylbis(4,1-phenyleneoxy)]diacetate
• NCGC00245717-01

• Inchi： 1S/C20H22O8S/c1-3-25-19(21)13-27-15-5-9-17(10-6-15)29(23,24)18-11-7-16(8-12-18)28-14-20(22)26-4-2/h5-12H,3-4,13-14H2,1-2H3
• InChI Key： SFQDUATXFZWGHZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCC(=O)OCC)(C1C=CC(=CC=1)OCC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 422.10356
• Monoisotopic Mass: 422.10353883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 105.2